2-[Methyl(phenyl)sulfamoyl]benzene-1-sulfonyl fluoride

• IUPAC Name: 2-[methyl(phenyl)sulfamoyl]benzenesulfonyl fluoride
• InChI: InChI=1S/C13H12FNO4S2/c1-15(11-7-3-2-4-8-11)21(18,19)13-10-6-5-9-12(13)20(14,16)17/h2-10H,1H3
• InChI Key: IADLUDDUTOIEAY-UHFFFAOYSA-N
• Canonical SMILES: CN(C1=CC=CC=C1)S(=O)(=O)C2=CC=CC=C2S(=O)(=O)F
• Molecular Formula: C13H12FNO4S2
• Molecular Weight: 329.4 g/mol

Description

The compound “2-[Methyl(phenyl)sulfamoyl]benzene-1-sulfonyl fluoride” is a complex organic molecule. It contains a benzene ring, which is a six-membered ring with alternating double bonds, known for its stability and aromaticity. Attached to this benzene ring are a sulfonyl group and a sulfamoyl group, both of which contain sulfur and oxygen atoms.

Chemical Reactions Analysis

Again, while specific reactions for this compound aren’t available, benzene rings can undergo electrophilic aromatic substitution. The presence of the sulfonyl and sulfamoyl groups could influence the reactivity of the benzene ring and direct where substitutions occur.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by the benzene ring and the attached groups. For example, the compound would likely be stable due to the stability of the benzene ring. The presence of the sulfonyl and sulfamoyl groups could also influence properties such as solubility and reactivity.

Mechanism of Action

The mechanism of action would depend on the specific application of this compound. For example, in a reaction, the compound could act as a nucleophile or electrophile, depending on the other reactants and the reaction conditions.

Future Directions

The future directions for this compound would depend on its potential applications. For example, if it proves useful in certain chemical reactions, research could focus on optimizing its synthesis and use.